BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: N,N-Bis(3-
trimethoxysilylpropyl)urea Safety Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N,N-Bis(3-
Compound Name:

trimethoxysilylpropyl)urea

Cat. No.: B096528

This technical guide provides a comprehensive overview of the safety information for N,N-
Bis(3-trimethoxysilylpropyl)urea, intended for researchers, scientists, and professionals in
drug development. The information is compiled from various Safety Data Sheets (SDS) and
chemical databases.

Chemical Identification

Identifier Value

Chemical Name N,N-Bis(3-trimethoxysilylpropyl)urea
CAS Number 18418-53-6[1][2][3][4][5]

Molecular Formula C13H32N207Si2[1][2]

Molecular Weight 384.58 g/mol [1][2]

Synonyms 1,3-bis(3-(trimethoxysilyl)propyl)urea

Hazard Identification

This chemical is classified as hazardous according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

GHS Classification:[6]
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Classification Category Hazard Statement

Skin Irritation 2 H315 - Causes skin irritation

) H318 - Causes serious eye
Serious Eye Damage 1
damage

. . H335 - May cause respiratory
Specific Target Organ Toxicity 3 o
irritation

GHS Pictograms:

L.alt text
L.alt text
L.alt text

Signal Word: Danger|[6]

Other Hazards: Reacts slowly with moisture and water, which may form additional methanol.
The US OSHA PEL (TWA) for methanol is 200 ppm.[6] Oral toxicity may be associated with
methanol, a hydrolysis product, causing symptoms like nausea, vomiting, headache, and visual
effects, including blindness. The onset of these symptoms may be delayed up to 48 hours.[6]

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. Call a doctor if you

feel unwell.[6]

Skin Contact

Wash with plenty of water. If skin irritation
occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a doctor.

[6]

Ingestion

Never give anything by mouth to an
unconscious person. Get medical

advice/attention.[6]

Note to Physician: This product reacts with water in the acidic contents of the stomach to form

methanol. Evidence of methanol poisoning includes visual disturbances, metabolic acidosis,

and formic acid in the urine. Treatment may involve the therapeutic intravenous administration

of ethanol, treatment of acidosis with sodium bicarbonate, and hemodialysis.[2]

Physical and Chemical Properties

Property Value

Appearance Liquid or solid
Boiling Point >110 °C (>230 °F)[2]
Density 1.10 g/mL[2]

Flash Point >110 °C (>230 °F)[2]

Refractive Index @ 20°C

1.4488[2]

Viscosity @ 25°C

100 - 250 cSt[2]
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Toxicological Information

No specific acute toxicity data is available for N,N-Bis(3-trimethoxysilylpropyl)urea. The
following data is for a component of the commercial product, [3-(Trimethoxysilyl)propyljurea
(CAS No. 23843-64-3).[6]

Test Species Route Value
LD50 Rat Oral > 5000 mg/kg
LD50 Rat Dermal > 2000 mg/kg

Experimental Protocols and Workflows
Chemical Spill Response Protocol

The following diagram outlines a general workflow for responding to a chemical spill of N,N-
Bis(3-trimethoxysilylpropyl)urea.
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Immediate Actions

Evacuate Immediate Area

Y

Alert Supervisor and Safety Officer

Y

Isolate the Spill Area

Assessment and Preparation

Assess the Spill Size and Risk

Y

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Gather Spill Kit Materials
(Absorbents, Dikes)

Containment|and Cleanup

Contain the Spill with Dikes or Absorbents

Y

Absorb the Spilled Material

Y

Collect Contaminated Material into a Labeled Waste Container

Y

Decontaminate the Spill Area

Post-Cleanup

Dispose of Waste According to Regulations

Y

Restock Spill Kit

Y

Complete a Spill Report

Click to download full resolution via product page

Chemical Spill Response Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b096528?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Response Logic

The following diagram illustrates the logical relationship between hazard identification based on

GHS pictograms and the corresponding safety measures.

Hazard Identification (GHS Pictograms)

Corrosion

(Causes serious eye damage)

Irritant

(Causes skin irritation, May cause respiratory irritation)

Dictates

Indicates need for Dictates

Required Safety Response

Indicates need for

Indicates need for

Know First-Aid Procedures
(Rinse eyes/skin, Move to fresh air)

Wear Protective Gear
(Gloves, Eye/Face Protection)

Handle with Care
(Avoid breathing vapors, Use in well-ventilated area)

Click to download full resolution via product page

Hazard Identification and Response

Handling and Storage

Precautions for Safe Handling:

e Avoid all eye and skin contact.[6]

e Do not breathe vapor and mist.[6]

e Use only outdoors or in a well-ventilated area.[6]

e Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking, and when leaving work.[6]

¢ Wash contaminated clothing before reuse.[6]

Conditions for Safe Storage:

o Keep the container tightly closed.[6]
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Store in a well-ventilated place.[6]

Store locked up.[6]

Store away from heat.[6]

Incompatible materials include acids, alcohols, moisture, oxidizing agents, peroxides, and
water.[6]

Exposure Controls and Personal Protection
Engineering Controls:

¢ Use process enclosures, local exhaust ventilation, or other engineering controls to keep
airborne levels below recommended exposure limits.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical splash goggles.
o Skin Protection: Wear protective gloves and clothing to prevent skin contact.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced,
NIOSH/MSHA approved respiratory protection should be worn.

Fire-Fighting Measures

Suitable Extinguishing Media:

o Water spray, foam, carbon dioxide, dry chemical.[6]
Unsuitable Extinguishing Media:

¢ Do not use straight streams of water.[6]

Hazardous Combustion Products:

e Irritating fumes and organic acid vapors may develop when the material is exposed to
elevated temperatures or open flame.[6]
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Fire-Fighting Instructions:
» Exercise caution when fighting any chemical fire.[6]
o Use water spray to cool exposed surfaces.[6]

e Do not enter the fire area without proper protective equipment, including respiratory
protection.[6]

Stability and Reactivity

Reactivity:

o Reacts slowly with water and moisture.

Chemical Stability:

» Stable under normal conditions.

Incompatible Materials:

 Acids, alcohols, moisture, oxidizing agents, peroxides, and water.[6]
Hazardous Decomposition Products:

o Organic acid vapors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: N,N-Bis(3-
trimethoxysilylpropyl)urea Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
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data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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